Cas no 1060314-76-2 (N-{4-[(methylcarbamoyl)methyl]phenyl}furan-2-carboxamide)

• Product Name: N-{4-[(methylcarbamoyl)methyl]phenyl}furan-2-carboxamide
• CAS No: 1060314-76-2
• MF: C₁₄H₁₄N₂O₃
• MW: 258.272563457489
• CID: 6563810
• Update Time: 2025-06-26

N-{4-[(methylcarbamoyl)methyl]phenyl}furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{4-[(methylcarbamoyl)methyl]phenyl}furan-2-carboxamide
• N-[4-[2-(methylamino)-2-oxoethyl]phenyl]furan-2-carboxamide
• N-{4-[2-(methylamino)-2-oxoethyl]phenyl}-2-furamide
• 2-Furancarboxamide, N-[4-[2-(methylamino)-2-oxoethyl]phenyl]-

• Inchi： 1S/C14H14N2O3/c1-15-13(17)9-10-4-6-11(7-5-10)16-14(18)12-3-2-8-19-12/h2-8H,9H2,1H3,(H,15,17)(H,16,18)
• InChI Key： YFWMJLWQWLBCDM-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(NC1=CC=C(CC(NC)=O)C=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-{4-[(methylcarbamoyl)methyl]phenyl}furan-2-carboxamide

Introduction to N-{4-[(methylcarbamoyl)methyl]phenyl}furan-2-carboxamide (CAS No. 1060314-76-2)

N-{4-[(methylcarbamoyl)methyl]phenyl}furan-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its Chemical Abstracts Service (CAS) number 1060314-76-2, represents a fascinating example of how structural complexity can be harnessed to develop novel bioactive molecules. The molecular framework of this compound combines a furan moiety with a phenyl ring substituted at the para position by a unique N-{4-[(methylcarbamoyl)methyl]} group, making it a promising candidate for further exploration in drug discovery and medicinal chemistry.

The structural features of N-{4-[(methylcarbamoyl)methyl]phenyl}furan-2-carboxamide are particularly noteworthy due to their potential biological relevance. The presence of a furan ring, known for its ability to engage in hydrogen bonding and π-stacking interactions, suggests that this compound may exhibit favorable binding properties with biological targets. Additionally, the phenyl ring, which is a common pharmacophore in many therapeutic agents, contributes to the compound's solubility and metabolic stability. The N-{4-[(methylcarbamoyl)methyl]} substituent adds another layer of complexity, potentially influencing the compound's pharmacokinetic profile and interaction with biological receptors.

In recent years, there has been growing interest in the development of molecules that can modulate enzyme activity through non-covalent interactions. The structural motifs present in N-{4-[(methylcarbamoyl)methyl]phenyl}furan-2-carboxamide make it an attractive candidate for such applications. For instance, the furan ring can serve as a hydrogen bond acceptor, while the phenyl ring can engage in π-stacking interactions with aromatic residues in proteins. These interactions are crucial for the design of high-affinity ligands that can selectively target specific enzymes or receptors.

One of the most compelling aspects of this compound is its potential as a scaffold for drug development. The combination of a furan ring and a phenyl ring provides a versatile platform for further chemical modification. This allows medicinal chemists to explore various derivatives by introducing additional functional groups or altering existing ones. Such modifications can fine-tune the biological activity of the compound, enhancing its potency, selectivity, and pharmacokinetic properties. The N-{4-[(methylcarbamoyl)methyl]} group, in particular, offers opportunities for further derivatization, potentially leading to novel compounds with unique biological profiles.

Recent studies have highlighted the importance of furan derivatives in medicinal chemistry due to their diverse biological activities. Furan-based compounds have been shown to exhibit antimicrobial, anti-inflammatory, and anticancer properties, among others. The structural motif present in N-{4-[(methylcarbamoyl)methyl]phenyl}furan-2-carboxamide aligns well with these findings, suggesting that it may also possess therapeutic potential. Further research is needed to fully elucidate its biological effects and explore its potential applications in drug development.

The synthesis of N-{4-[(methylcarbamoyl)methyl]phenyl}furan-2-carboxamide presents an interesting challenge for organic chemists due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision and yield. Modern techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations have significantly improved the efficiency of these synthetic routes. These advancements have not only facilitated the preparation of this compound but also opened up new possibilities for designing more complex bioactive molecules.

In conclusion, N-{4-[(methylcarbamoyl)methyl]phenyl}furan-2-carboxamide (CAS No. 1060314-76-2) is a structurally intriguing compound with significant potential in pharmaceutical chemistry and drug discovery. Its unique combination of functional groups makes it an attractive scaffold for further exploration, offering opportunities for developing novel bioactive molecules with therapeutic applications. As research in this area continues to progress, it is likely that more insights will be gained into the biological significance of this compound and its derivatives.